Cas no 2305317-53-5 (N-2-(4-ethylpiperazin-1-yl)phenylprop-2-enamide)

• Product Name: N-2-(4-ethylpiperazin-1-yl)phenylprop-2-enamide
• CAS No: 2305317-53-5
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5412255
• PubChem ID: 139006149
• Update Time: 2025-08-02

N-2-(4-ethylpiperazin-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Ethylpiperazin-1-yl)phenyl]prop-2-enamide
• Z1937822878
• EN300-26575323
• 2305317-53-5
• N-[2-(4-Ethyl-1-piperazinyl)phenyl]-2-propenamide
• N-2-(4-ethylpiperazin-1-yl)phenylprop-2-enamide

• Inchi： 1S/C15H21N3O/c1-3-15(19)16-13-7-5-6-8-14(13)18-11-9-17(4-2)10-12-18/h3,5-8H,1,4,9-12H2,2H3,(H,16,19)
• InChI Key： PBKQPAUMUKEBIU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1N1CCN(CC)CC1)(=O)C=C

Computed Properties

• Exact Mass: 259.168462302g/mol
• Monoisotopic Mass: 259.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.6Ų

Additional information on N-2-(4-ethylpiperazin-1-yl)phenylprop-2-enamide

N-2-(4-Ethylpiperazin-1-yl)phenylprop-2-enamide: A Comprehensive Overview

The compound N-2-(4-Ethylpiperazin-1-yl)phenylprop-2-enamide (CAS No. 2305317-53-5) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amides, with a piperazine ring as a key structural component. Piperazine derivatives are well-known for their diverse biological activities, making them valuable targets for drug discovery and development.

Recent studies have highlighted the potential of N-2-(4-Ethylpiperazin-1-yl)phenylprop-2-enamide as a modulator of various cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. The presence of the ethyl group on the piperazine ring enhances the compound's lipophilicity, which is crucial for its bioavailability and ability to penetrate cellular membranes. This feature makes it a promising candidate for the development of anti-cancer therapies.

The synthesis of N-2-(4-Ethylpiperazin-1-yl)phenylprop-2-enamide involves a multi-step process that includes nucleophilic substitution and amide bond formation. The starting materials typically include 4-Ethylpiperazine and an appropriate propargyl amine derivative. The reaction conditions are optimized to ensure high yield and purity, which are essential for subsequent biological testing.

One of the most intriguing aspects of this compound is its ability to exhibit selective activity against certain enzymes while sparing others. This selectivity is critical in drug design, as it minimizes off-target effects and reduces the likelihood of adverse reactions. Preclinical studies have shown that N-2-(4-Ethylpiperazin-1-yl)phenylprop-2-enamide demonstrates potent inhibitory activity against histone deacetylases (HDACs), which are implicated in various pathological conditions, including neurodegenerative diseases and inflammation.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a radiosensitizer in cancer therapy. By enhancing the sensitivity of tumor cells to radiation, it could significantly improve treatment outcomes while reducing the required radiation dose, thereby minimizing side effects for patients.

The structural versatility of N-2-(4-Ethylpiperazin-1-yphenlpropenamide) allows for further modification to explore its full therapeutic potential. For example, substituting the ethyl group with other alkyl chains or introducing additional functional groups could lead to derivatives with enhanced efficacy or improved pharmacokinetic profiles.

From an analytical standpoint, the characterization of this compound relies on advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stability, ensuring that it meets the rigorous standards required for preclinical and clinical testing.

In conclusion, N-CAS No. 2305317–53–5 represents a compelling example of how structural diversity in organic compounds can lead to innovative therapeutic solutions. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in the pursuit of novel medicinal agents.